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CAS No.: 131771-69-2

Cat. No.: B584055 Get Quote

Abstract
D-[2-13C]xylose is a high-specificity stable isotope tracer designed to resolve complex

metabolic branching in the pentose phosphate pathway (PPP) and xylose catabolism. Unlike

uniformly labeled ([U-13C]) or C1-labeled isotopomers, the C2-labeled variant offers a unique

atom-mapping signature that survives the oxidative decarboxylation steps of the PPP, enabling

the precise quantification of carbon recycling and the discrimination of competing catabolic

routes (e.g., phosphoketolase vs. isomerase pathways). This guide provides a mechanistic

breakdown, experimental protocols, and data interpretation frameworks for researchers

optimizing lignocellulosic bioconversion or investigating pentose metabolism in microbial and

mammalian systems.

Mechanistic Basis: The Fate of Carbon-2
The utility of D-[2-13C]xylose stems from its specific position within the carbon backbone,

which serves as a "survivor signal" in pathways where C1 is frequently lost as CO₂.

Understanding the atom transitions is prerequisite to experimental design.

Initial Catabolism
Upon cellular entry, D-[2-13C]xylose is converted to D-xylulose-5-phosphate (X5P).

Isomerase Pathway (Bacteria): Xylose
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Xylulose

X5P. The label remains at C2 (carbonyl position of the ketose).

Oxidoreductase Pathway (Fungi/Yeast): Xylose

Xylitol

Xylulose

X5P. The label remains at C2.

The Branch Point: PPP vs. Phosphoketolase
Once X5P is formed, the metabolic fate of the C2 label diverges sharply, providing the basis for

flux elucidation.

Pathway A: Non-Oxidative Pentose Phosphate Pathway (PPP)
In the PPP, Transketolase (TK) and Transaldolase (TA) rearrange the carbon skeleton.[1]

Transketolase 1 (TK1): [2-13C]X5P (donor) transfers a C1-C2 unit to Ribose-5-P (R5P).

Result: The labeled C2 becomes C2 of Sedoheptulose-7-P (S7P).

Transaldolase (TA): [2-13C]S7P transfers a C1-C3 unit to Glyceraldehyde-3-P (G3P).

Result: The labeled C2 becomes C2 of Fructose-6-P (F6P).

Fate in Glycolysis/Gluconeogenesis: The [2-13C]F6P can isomerize to [2-13C]Glucose-6-P

(G6P).

Pathway B: Oxidative PPP Recycling (The "Survivor" Effect)
If [2-13C]G6P enters the oxidative PPP:

Reaction: G6P

6-Phosphogluconate

Ribulose-5-P (Ru5P) + CO₂.
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Crucial Distinction: The CO₂ is derived from C1. Therefore, [2-13C]G6P loses the C1 carbon

but retains the label, which shifts to position C1 of Ru5P.

Comparison: If [1-13C]xylose were used, the label would be at C1 of G6P and subsequently

lost as

CO₂, rendering the recycling flux invisible.

Pathway C: Phosphoketolase Pathway (PKP)
In engineered microbes (e.g., Clostridium, modified S. cerevisiae), PKP cleaves X5P directly.

Reaction: X5P

Acetyl-Phosphate + G3P.

Mechanism: Cleavage occurs between C2 and C3.

Result: The C1-C2 fragment forms Acetyl-Phosphate. The C2 label becomes the C1

(carboxyl) of Acetyl-P (or Acetyl-CoA).

Diagnostic: Labeling in Acetyl-CoA (and downstream lipids/TCA intermediates) without

labeling in trioses (G3P) indicates PKP activity.

Visualization of Metabolic Fate[1][2][3]
The following diagram illustrates the differential routing of the

C label from D-[2-13C]xylose through the competing pathways.
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Figure 1: Metabolic fate of the C2 carbon from D-[2-13C]xylose.[2][3][4][5] Note the retention

of label in Ru5P during oxidative recycling and the specific carboxyl-labeling of Acetyl-P in the

phosphoketolase pathway.
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Quantifying Oxidative PPP Flux (Recycling)
In systems where NADPH production is critical (e.g., lipid accumulation in oleaginous yeasts),

the oxidative PPP flux is high.

Challenge: Standard [1-13C]glucose or [1-13C]xylose loses the label as

CO₂ during the oxidative step (G6P

Ru5P), making it difficult to distinguish between a single pass and multiple recycling loops.

Solution: D-[2-13C]xylose retains the label (shifting from C2 of hexose to C1 of pentose).

The ratio of M+1 (singly labeled) pentoses to M+0 indicates the fraction of carbon that has

cycled through the oxidative branch.

Distinguishing PKP vs. PPP in Engineered Microbes
For biofuel production, the Phosphoketolase Pathway (PKP) is often engineered to bypass

carbon loss (CO₂) associated with the oxidative PPP or pyruvate decarboxylation.

Marker: Acetyl-CoA.

PPP Route: Xylose

F6P

Pyruvate

Acetyl-CoA. (Scrambling leads to complex isotopomers).

PKP Route: Xylose

Acetyl-P

Acetyl-CoA. (Direct conversion).

Differentiation: PKP yields a distinct [1-13C]Acetyl-CoA signature (carboxyl-labeled) directly

from the C1-C2 fragment of X5P, without the dilution effects seen in the glycolytic pool.

Comparison of Tracer Utility
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Feature D-[1-13C]Xylose D-[2-13C]Xylose [U-13C]Xylose

Oxidative PPP

Sensitivity

Low (Label lost as

CO₂)

High (Label retained

as C1-Ru5P)

Medium (Complex

MIDs)

Phosphoketolase

Detection

Yields Methyl-labeled

Acetyl-P

Yields Carboxyl-

labeled Acetyl-P

Yields [U-13C]Acetyl-

P

Glycolysis Entry Labels C1/C3 of F6P Labels C2 of F6P Labels all carbons

Primary Use Case General uptake rates
Pathway branching &

Recycling

Total biomass

synthesis

Experimental Protocol: 13C-Metabolic Flux Analysis
Sample Preparation (Microbial Culture)
Reagents:

Minimal Media (e.g., YNB) lacking carbon source.

D-[2-13C]xylose (99% enrichment).

Quenching solution: 60% Methanol (-40°C).

Workflow:

Inoculation: Growth culture to mid-exponential phase (OD600 ~ 1.0) in unlabelled xylose to

establish steady state.

Tracer Switch: Rapidly filter cells and transfer to medium containing 100% D-[2-13C]xylose
(or a defined ratio, e.g., 20:80 labeled:unlabeled for non-stationary flux analysis).

Incubation: Maintain for 1-2 residence times (steady-state MFA) or sample at short intervals

(0, 30s, 1m, 5m) for kinetic flux profiling (INST-MFA).

Quenching: Rapidly inject 1 mL culture into 4 mL cold (-40°C) 60% methanol. Centrifuge at

4,000 x g, -10°C.

Extraction: Resuspend pellet in acetonitrile:methanol:water (40:40:20). Vortex and sonicate.
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Derivatization (GC-MS only): For sugar phosphates, use methoximation followed by silylation

(MSTFA) to increase volatility.

Mass Spectrometry Acquisition
Platform: LC-MS/MS (Triple Quadrupole or Q-TOF) is preferred for phosphorylated

intermediates (X5P, S7P, F6P) due to lack of need for derivatization.

Targeted MRM Transitions (LC-MS/MS - Negative Mode):

Xylulose-5-P (X5P): Precursor 229 -> Product 97 (Phosphate). Monitor M+0 (229), M+1

(230).

Sedoheptulose-7-P (S7P): Precursor 289 -> Product 97. Monitor M+0 (289), M+1 (290).

Fructose-6-P (F6P): Precursor 259 -> Product 97. Monitor M+0 (259), M+1 (260).

Acetyl-CoA: Precursor 808 -> Product 408 (Adenosine 3',5'-diphosphate). Monitor M+0

(808), M+1 (809).

Data Interpretation
Calculate the Mass Isotopomer Distribution (MID) vector for each metabolite.

Equation:

Correction: Correct for natural abundance of C, H, N, O, P using a correction matrix

algorithm (e.g., IsoCor or software like 13CFLUX2).

Flux Modeling: Input corrected MIDs into a stoichiometric model (using software like INCA or

OpenMebius). Constrain the model with the specific atom transitions of D-[2-13C]xylose
described in Section 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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